4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-3-formyl-N-(thian-3-yl)benzamide
• InChI: InChI=1S/C15H20N2O2S/c1-17(2)14-6-5-11(8-12(14)9-18)15(19)16-13-4-3-7-20-10-13/h5-6,8-9,13H,3-4,7,10H2,1-2H3,(H,16,19)
• InChI Key: ZEFWAYLXQYLUHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(=O)NC2CCCSC2)C=O
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

“4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide” is a compound that likely contains a benzamide group, which is a carboxamide derived from benzoic acid. It also appears to have a dimethylamino group attached to the benzene ring, and a thian-3-yl group attached to the nitrogen of the carboxamide.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzoyl chloride with thian-3-ylamine, followed by the reaction of the resulting amide with dimethylamine.

Molecular Structure Analysis

The molecule likely contains a total of 39 bonds, including 19 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 secondary amide (aromatic), and 1 secondary amine.

Chemical Reactions Analysis

The compound, due to the presence of the amide and amine groups, may undergo various reactions such as hydrolysis, acylation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially interact with biological systems through its amide and amine groups.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of pharmaceuticals, agrochemicals, or materials, among other possibilities.